Cas no 1157479-35-0 (6-methyl(propan-2-yl)aminohexan-2-one)

• Product Name: 6-methyl(propan-2-yl)aminohexan-2-one
• CAS No: 1157479-35-0
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 6490686
• PubChem ID: 43792809
• Update Time: 2025-06-15

6-methyl(propan-2-yl)aminohexan-2-one Chemical and Physical Properties

Names and Identifiers

• 6-methyl(propan-2-yl)aminohexan-2-one
• 1157479-35-0
• EN300-1856341
• 6-[methyl(propan-2-yl)amino]hexan-2-one

• Inchi： 1S/C10H21NO/c1-9(2)11(4)8-6-5-7-10(3)12/h9H,5-8H2,1-4H3
• InChI Key： UNJGODWANFXCCL-UHFFFAOYSA-N
• SMILES： O=C(C)CCCCN(C)C(C)C

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 20.3Ų

Additional information on 6-methyl(propan-2-yl)aminohexan-2-one

Professional Introduction to Compound with CAS No. 1157479-35-0 and Product Name: 6-methyl(propan-2-yl)aminohexan-2-one

The compound identified by the CAS number 1157479-35-0 and the product name 6-methyl(propan-2-yl)aminohexan-2-one represents a significant molecule in the realm of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in various biochemical pathways and therapeutic interventions. The molecular structure of 6-methyl(propan-2-yl)aminohexan-2-one consists of a hexanone backbone modified with an amine group at the sixth carbon, further substituted with a methyl and a propan-2-yl group, which contributes to its distinct chemical properties and reactivity.

In recent years, there has been a growing interest in exploring novel compounds that can modulate biological processes through precise targeting. The structural features of 6-methyl(propan-2-yl)aminohexan-2-one make it a candidate for further investigation in drug discovery and development. Specifically, the presence of an amine group in the molecule suggests potential interactions with biological targets such as enzymes and receptors, which are critical for numerous physiological functions. This has prompted researchers to examine its pharmacological profile in detail.

One of the most compelling aspects of 6-methyl(propan-2-yl)aminohexan-2-one is its potential role in modulating neurotransmitter systems. The compound's ability to interact with amine receptors has led to studies exploring its effects on central nervous system (CNS) functions. Preliminary research indicates that this compound may have neuroprotective properties, making it a promising candidate for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The exact mechanism by which 6-methyl(propan-2-yl)aminohexan-2-one exerts its effects is still under investigation, but early findings suggest that it may enhance neurotransmitter release or inhibit the breakdown of critical signaling molecules.

Additionally, the compound has shown promise in preclinical studies for its potential anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including autoimmune disorders and cardiovascular conditions. By targeting inflammatory pathways, 6-methyl(propan-2-yl)aminohexan-2-one may help reduce systemic inflammation and mitigate the progression of these diseases. Researchers are particularly interested in how the compound interacts with cytokine pathways and how it can modulate immune responses without causing significant side effects.

The synthesis of 6-methyl(propan-2-yl)aminohexan-2-one is another area of active research. Given its complex structure, optimizing synthetic routes to produce high-purity material is essential for both laboratory studies and potential clinical applications. Advances in synthetic chemistry have enabled more efficient and scalable production methods, which are crucial for moving this compound from bench research to clinical trials. Techniques such as catalytic hydrogenation and asymmetric synthesis have been explored to enhance yield and purity, ensuring that researchers have access to sufficient quantities of the compound for their studies.

In conclusion, 6-methyl(propan-2-yl)aminohexan-2-one, identified by CAS number 1157479-35-0, represents a fascinating molecule with significant potential in pharmaceutical applications. Its unique structural features make it a valuable tool for studying biological processes and developing new treatments for neurological and inflammatory diseases. As research continues to uncover more about its properties and mechanisms of action, this compound is poised to play a crucial role in advancing medical science.